Cas no 1214337-23-1 ((3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol)

• Product Name: (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol
• CAS No: 1214337-23-1
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4985074
• Update Time: 2025-08-05

(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol

• Inchi： 1S/C13H10F3NO/c14-13(15,16)12-6-9(8-18)5-11(7-12)10-1-3-17-4-2-10/h1-7,18H,8H2
• InChI Key： YMIIXESXFLUYGE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC(C2C=CN=CC=2)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol

Compound Introduction: (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol (CAS No. 1214337-23-1)

(3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol (CAS No. 1214337-23-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, featuring a pyridine ring and a trifluoromethyl substituent on a phenyl ring, presents an intriguing scaffold for the development of novel bioactive molecules.

The molecular structure of this compound consists of a methanol functional group attached to a biphenyl core, where one phenyl ring is substituted with a pyridine moiety at the 4-position, and the other with a trifluoromethyl group at the 5-position. This arrangement confers distinct electronic and steric properties, making it a versatile building block for synthetic chemistry. The presence of both electron-donating pyridine and electron-withdrawing trifluoromethyl groups creates a balance that can influence the reactivity and binding affinity of the molecule in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both pyridine and trifluoromethyl groups. These structural features are often found in drug candidates that exhibit potent activity against various targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, while the pyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets.

Current research in this area has highlighted the utility of (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol as a key intermediate in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role in developing small-molecule inhibitors targeting kinases and other enzymes implicated in diseases such as diabetes and cancer. The compound's ability to modulate protein-protein interactions and enzyme activity makes it a promising candidate for further investigation.

The synthesis of (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to construct the biphenyl core, followed by functionalization with the methanol group. Advances in catalytic systems have enabled more efficient and sustainable synthetic methodologies, which are increasingly important in pharmaceutical research.

The pharmacokinetic properties of this compound are also of great interest. The trifluoromethyl group can influence lipophilicity, which is critical for drug absorption, distribution, metabolism, and excretion (ADME). Additionally, computational modeling techniques such as molecular docking and pharmacophore modeling are being employed to predict how this compound might interact with biological targets. These approaches help researchers design derivatives with improved pharmacological profiles.

In conclusion, (3-(Pyridin-4-yl)-5-(trifluoromethyl)phenyl)methanol represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications in various therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of pharmaceutical discovery.